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Compound of Interest

Compound Name: 8-Chlorotheophylline-d6

Cat. No.: B138616

This guide provides essential safety, operational, and disposal information for researchers,
scientists, and drug development professionals handling 8-Chlorotheophylline-d6. The
following procedures are designed to ensure the safe handling of this compound and maintain
its isotopic purity.

Hazard Identification and Safety Precautions

8-Chlorotheophylline-d6 should be handled with the same precautions as its non-deuterated
counterpart, 8-Chlorotheophylline. The primary hazards associated with 8-Chlorotheophylline
are:

o Harmful if swallowed[1][2][3][4][5].

o Causes skin irritation[2][3][4].

o Causes serious eye irritation[2][3][4].

o May cause respiratory tract irritation[2][3][4].
General Handling Precautions:

» Avoid all personal contact, including inhalation[6].

o Wear appropriate personal protective equipment (PPE)[6][7][8].
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Minimize dust generation and accumulation[2].

Wash hands thoroughly after handling[1][2].

Use in a well-ventilated area, preferably in a chemical fume hood[2][9].

Do not eat, drink, or smoke in areas where chemicals are handled[1][7].

Personal Protective Equipment (PPE)

The following PPE is mandatory when handling 8-Chlorotheophylline-d6:

PPE Category

Specification

Rationale

Eye Protection

Chemical splash goggles or a
full-face shield.[2][3][10][11]

To protect eyes from splashes

and dust.

Hand Protection

Chemical-resistant gloves
(e.g., nitrile, neoprene, or butyl
rubber).[6][10]

To prevent skin contact and
absorption. Gloves should be
inspected before use and

changed frequently.

Body Protection

A lab coat or chemical-

resistant apron.[11][12]

To protect skin and clothing

from contamination.

Respiratory Protection

A NIOSH-approved respirator
with an organic vapor cartridge
and a particulate filter is
recommended, especially
when handling the powder
outside of a fume hood.[10][13]

To prevent inhalation of dust

and vapors.

Operational Plan: Step-by-Step Handling Procedure

3.1. Receiving and Storage:

» Upon receipt, inspect the container for any damage.

o Store in a tightly closed, labeled container in a cool, dry, and well-ventilated area[4].
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e For long-term storage, refrigeration at -20°C is often recommended to maintain the stability
of deuterated compounds[14].

» Protect from light by storing in an amber vial or in the dark[14].

» To prevent oxidation and contamination, consider storing under an inert atmosphere, such as
nitrogen or argon[14].

3.2. Preparation of Solutions:

 All handling of the solid compound should be performed in a chemical fume hood to
minimize inhalation exposure[8].

 Allow the container to reach room temperature before opening to prevent condensation.

o When preparing stock solutions, methanol is a common solvent[14]. Avoid acidic or basic
solutions which can catalyze deuterium-hydrogen exchange[14].

o Use calibrated pipettes for accurate transfers.
o Prepare working solutions fresh as needed to minimize degradation[14].
3.3. Handling and Experimental Use:

o Conduct all procedures involving 8-Chlorotheophylline-d6 within a designated area, such
as a chemical fume hood, to control exposure[8].

o Keep the container tightly closed when not in use.
e Avoid actions that could generate dust.

Disposal Plan

o All waste materials, including empty containers, contaminated PPE, and unused product,
must be disposed of as hazardous waste.

o Dispose of contents and container to an approved waste disposal plant in accordance with
local, state, and federal regulations[1][6].
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e Do not allow the chemical to enter drains[6].

« Contaminated containers should be triple-rinsed with an appropriate solvent, and the rinsate
collected as hazardous waste before disposal[1].

Quantitative Data Summary

Data Point Value Source
Molecular Formula C7HD6sCIN4O2 [15]
Molecular Weight 220.65 g/mol [15]
Acute Oral Toxicity (LD50, 440 mg/kg (for 8- (31[6]
mouse) Chlorotheophylline)

CAS Number 1346598-95-5 [15]

Experimental Workflow Diagram

The following diagram illustrates the standard operating procedure for handling 8-
Chlorotheophylline-d6 from receipt to disposal.

© 2025 BenchChem. All rights reserved. a4/7 Tech Support


https://datasheets.scbt.com/sc-291714.pdf
https://www.tcichemicals.com/BE/en/sds/C0293_EU_6N.pdf
https://www.pharmaffiliates.com/en/parentapi/8-chlorotheophylline-impurities
https://www.pharmaffiliates.com/en/parentapi/8-chlorotheophylline-impurities
https://img.guidechem.com/mdsd/85-18-7_1289238810921.pdf
https://datasheets.scbt.com/sc-291714.pdf
https://www.pharmaffiliates.com/en/parentapi/8-chlorotheophylline-impurities
https://www.benchchem.com/product/b138616?utm_src=pdf-body
https://www.benchchem.com/product/b138616?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b138616?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENCHE

Safety Operating Guide

Check Availability & Pricing

Workflow for Handling 8-Chlorotheophylline-d6
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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